Cas no 148336-83-8 (Unii-3co94wo6dj)

• Product Name: Unii-3co94wo6dj
• CAS No: 148336-83-8
• MF: C₁₉H₂₁FN₂O₂
• MW: 328.380648374558
• CID: 2631249
• Update Time: 2023-04-02

Unii-3co94wo6dj Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-fluorophenyl)-3-(4-hyddroxyphenyl)-, o-(2-(dimethylamino)ethyl)oxime, (Z,E)-
• Eplivanserin [inn]
• Sr46349
• Unii-3co94wo6dj

• Inchi： 1S/C19H21FN2O2/c1-22(2)13-14-24-21-19(17-5-3-4-6-18(17)20)12-9-15-7-10-16(23)11-8-15/h3-12,21H,13-14H2,1-2H3/b19-12-
• InChI Key： SCCRXWFKHMCECA-UNOMPAQXSA-N
• SMILES： C1(=O)C=C/C(=C\C=C(/NOCCN(C)C)\C2=CC=CC=C2F)/C=C1

Computed Properties

• Exact Mass: 328.158706
• Monoisotopic Mass: 328.158706
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.208
• Boiling Point: 456.3°Cat760mmHg
• Flash Point: 229.8°C